Cas no 663191-76-2 (1-Azabicyclo[2.2.2]octane, 3-[(6-chloro-3-pyridazinyl)oxy]-)

1-Azabicyclo[2.2.2]octane, 3-[(6-chloro-3-pyridazinyl)oxy]- structure
663191-76-2 structure
Product Name:1-Azabicyclo[2.2.2]octane, 3-[(6-chloro-3-pyridazinyl)oxy]-
CAS No:663191-76-2
MF:C11H14ClN3O
MW:239.701361179352
CID:1717728
Update Time:2024-11-27

1-Azabicyclo[2.2.2]octane, 3-[(6-chloro-3-pyridazinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.2]octane, 3-[(6-chloro-3-pyridazinyl)oxy]-
    • Inchi: 1S/C11H14ClN3O/c12-10-1-2-11(14-13-10)16-9-7-15-5-3-8(9)4-6-15/h1-2,8-9H,3-7H2
    • InChI Key: MCAXDSHKPBDHIW-UHFFFAOYSA-N
    • SMILES: N12CCC(CC1)C(OC1=NN=C(Cl)C=C1)C2

Computed Properties

  • Exact Mass: 239.08272

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Boiling Point: 406.3±35.0 °C(Predicted)
  • PSA: 38.25
  • pka: 8.61±0.33(Predicted)
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